Diagnostic Utility in X-ALD: C24:0-carnitine vs. C26:0-carnitine
Tetracosanoyl-carnitine (C24:0-carnitine) was identified as one of three most valuable biomarkers for X-ALD screening in children, alongside C26:0-carnitine and C26:0-LPC, based on superior performance in a Chinese cohort [1]. While a separate study noted a false negative rate of 13.4% (11/82) for C24:0-carnitine as a standalone marker for X-ALD, this was higher than the 4.9% (4/82) false negative rate for C26:0-carnitine, highlighting that the two are not equivalent and C24:0 provides complementary diagnostic information [2].
| Evidence Dimension | False Negative Rate in X-ALD Screening |
|---|---|
| Target Compound Data | 13.4% (11 false negatives out of 82 X-ALD cases) |
| Comparator Or Baseline | C26:0-carnitine: 4.9% (4 false negatives out of 82 X-ALD cases) |
| Quantified Difference | 8.5 percentage points higher false negative rate |
| Conditions | Dried blood spots (DBS) analyzed by FIA-MS/MS |
Why This Matters
This demonstrates C24:0-carnitine and C26:0-carnitine are not interchangeable; C24:0 provides non-redundant data for a comprehensive diagnostic panel.
- [1] Tian GL, et al. Evaluation of a panel of very long-chain lysophosphatidylcholines and acylcarnitines for screening of X-linked adrenoleukodystrophy in China. Clin Chim Acta. 2020;503:157-162. View Source
- [2] Hubbard WC, et al. Utility of measuring very long-chain fatty-acyl carnitines in dried blood spots for newborn screening of X-linked Adrenoleukodystrophy. Mol Genet Metab Rep. 2021;27:100752. View Source
